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Compound of Interest

Compound Name: 9,10-Dicyanoanthracene

Cat. No.: B074266 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 9,10-Dicyanoanthracene, tailored for research, scientific, and drug

development professionals.

Chemical Identifier:

Name: 9,10-Dicyanoanthracene

CAS Number: 1217-45-4

Molecular Formula: C₁₆H₈N₂

1. Hazard Identification and GHS Classification

9,10-Dicyanoanthracene is a hazardous substance that requires careful handling to minimize

exposure.[1] The primary hazards are acute toxicity and irritation.[2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[2]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[3]

Signal Word: Danger[4]

Hazard Pictograms:

alt text

alt text

2. Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to ensure

personal safety when handling 9,10-Dicyanoanthracene.
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Protection Type Specification Rationale

Eye/Face Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 1989 standard. A face

shield is required if there is a

risk of splashing or explosion.

[5]

Protects against eye irritation

and serious eye damage from

dust or splashes. [4]

Skin Protection

   Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

[6]Disposable nitrile gloves

offer good short-term

protection. [5]Glove thickness

should be considered for

incidental vs. prolonged

contact. [7]

Prevents skin contact, which

can be toxic and cause

irritation. [4]

   Body Protection

A Nomex® laboratory coat or

other flame-resistant lab coat,

fully buttoned. [5]Wear long

pants and closed-toe, closed-

heel shoes. [5]

Provides a barrier against skin

contact and protects from

potential fire hazards.

Respiratory Protection

Use in a well-ventilated area is

crucial. [4]If dust or aerosols

are generated, use a local

exhaust ventilation or work in a

closed system. [4]If

engineering controls are

insufficient, a respirator is

required. [5]

Prevents inhalation, which is a

route of toxic exposure. [4]

3. Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to maintain a safe laboratory

environment.
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood. [4]* Avoid breathing dust,

fumes, or vapors. [3][4]* Prevent the dispersion of dust during handling. [4]* Do not eat,

drink, or smoke when using this product. [4]* Wash hands and face thoroughly after

handling. [4]* Take off immediately all contaminated clothing and wash it before reuse. [3][4]

Storage:

Keep the container tightly closed. [4]* Store in a cool, dark, and well-ventilated place. [4]*

Store locked up. [4]* Store away from incompatible materials such as oxidizing agents. [4] 4.

First-Aid Measures

In case of exposure, immediate action is critical.

Exposure Route First-Aid Procedure

Ingestion
Immediately call a POISON CENTER or

doctor/physician. Rinse mouth. [4]

Skin Contact

Remove/Take off immediately all contaminated

clothing. Gently wash with plenty of soap and

water. Call a POISON CENTER or

doctor/physician. [4]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

POISON CENTER or doctor/physician. [4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention. [4]

5. Spill and Disposal Procedures

Proper containment and disposal are necessary to prevent environmental contamination and

further exposure.
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Spill Response:

Use personal protective equipment. [4]* Keep people away from and upwind of the spill/leak.

[4]* Prevent the product from entering drains. [4]* Sweep dust to collect it into an airtight

container, taking care not to disperse it. [4]* Adhered or collected material should be

promptly disposed of in accordance with appropriate laws and regulations. [4] Waste

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations. [4]* One disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber

system. [4][8]* Do not allow the product to enter the environment, drains, waterways, or soil.

[4] Experimental Workflow for Handling 9,10-Dicyanoanthracene
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Caption: Workflow for the safe handling of 9,10-Dicyanoanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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